![molecular formula C9H9F2NO2 B2379504 (R)-1-(2,2-Difluoro-benzo[1,3]dioxol-4-YL)-ethylamine CAS No. 1213203-92-9](/img/structure/B2379504.png)
(R)-1-(2,2-Difluoro-benzo[1,3]dioxol-4-YL)-ethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
1. Chemical Synthesis and Structural Analysis
The compound has been explored in the context of chemical synthesis and structural analysis. For example, its role in the formation of tetrakis(benzo-3,4-dihydro-1,3-oxazines) and its diastereoselectivity in Mannich reactions with chiral amines have been studied (Schmidt et al., 2001). Additionally, its potential for creating photo-cross-linked products from 3-aryl-3-trifluoromethyldiazirines and alcohols has been examined (Kanoh et al., 2008).
2. Pharmaceutical Research
In pharmaceutical research, derivatives of this compound have been synthesized and analyzed for their antibacterial and antifungal activities. For instance, a series of novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides, structurally similar to (R)-1-(2,2-Difluoro-benzo[1,3]dioxol-4-YL)-ethylamine, demonstrated notable antimicrobial properties (Pejchal et al., 2015).
3. Material Science and Catalysis
This compound and its derivatives have found applications in material science and catalysis. For example, the study of surface diastereomeric complexes formed by methyl benzoylformate and (R)-1-(1-Naphthyl)ethylamine on Pt(111) is an area of interest in catalysis (Goubert & McBreen, 2014).
4. Development of Diagnostic Agents
The synthesis of carbon-11-labeled CK1 inhibitors as potential PET radiotracers for imaging Alzheimer's disease is another significant application. This involves the use of compounds structurally related to (R)-1-(2,2-Difluoro-benzo[1,3]dioxol-4-YL)-ethylamine (Gao, Wang, & Zheng, 2018).
Safety and Hazards
properties
IUPAC Name |
(1R)-1-(2,2-difluoro-1,3-benzodioxol-4-yl)ethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2NO2/c1-5(12)6-3-2-4-7-8(6)14-9(10,11)13-7/h2-5H,12H2,1H3/t5-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBTSTJVNWKVHDE-RXMQYKEDSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C2C(=CC=C1)OC(O2)(F)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=C2C(=CC=C1)OC(O2)(F)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(2,2-Difluoro-benzo[1,3]dioxol-4-YL)-ethylamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.